Cas no 2549052-59-5 (2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine)

• Product Name: 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine
• CAS No: 2549052-59-5
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 5313928
• PubChem ID: 154583667
• Update Time: 2025-05-30

2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrol-1(2H)-yl](2-methyl-4-thiazolyl)methanone
• AKOS040726851
• F6761-7331
• 2-[1-(2-methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine
• 2549052-59-5
• 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine

• Inchi： 1S/C16H18N4OS/c1-11-18-13(10-22-11)16(21)20-7-5-12-8-19(9-14(12)20)15-4-2-3-6-17-15/h2-4,6,10,12,14H,5,7-9H2,1H3
• InChI Key： HEPHRQZWHDNWIP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(N1CCC2CN(C3C=CC=CN=3)CC12)=O

Computed Properties

• Exact Mass: 314.12013238g/mol
• Monoisotopic Mass: 314.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.2±35.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine

Comprehensive Analysis of 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS No. 2549052-59-5)

The compound 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS No. 2549052-59-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique scaffold combines a thiazole ring, a pyrrolopyrrole core, and a pyridine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern medicinal chemistry.

One of the key features of this compound is its 2-methyl-1,3-thiazole-4-carbonyl group, which is known for its bioisosteric properties. This group can mimic carboxylic acids or amides, enhancing the molecule's binding affinity to biological targets. The octahydropyrrolo[2,3-c]pyrrole core adds rigidity to the structure, improving metabolic stability—a critical factor in drug development. These attributes align with current trends in the pharmaceutical industry, where researchers are actively searching for novel heterocyclic compounds with improved pharmacokinetic profiles.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in high-throughput screening and computational drug design. 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine fits into this niche, as its structure is amenable to further derivatization. This flexibility makes it a valuable scaffold for exploring structure-activity relationships (SAR), a topic frequently searched by chemists and pharmacologists.

The compound's pyridine moiety is another highlight, as it is a common pharmacophore in FDA-approved drugs. Pyridine-containing compounds often exhibit favorable solubility and bioavailability, addressing one of the major challenges in drug development. This aspect is particularly relevant to researchers investigating oral drug delivery and central nervous system (CNS) penetration, which are trending topics in pharmaceutical forums and academic discussions.

From a synthetic chemistry perspective, the preparation of 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are widely studied in the context of green chemistry and atom economy, reflecting the industry's shift toward sustainable practices. Laboratories focusing on catalytic processes and flow chemistry may find this compound particularly intriguing due to its synthetic challenges.

In summary, 2-[1-(2-Methyl-1,3-thiazole-4-carbonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS No. 2549052-59-5) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a molecule of interest for researchers exploring innovative chemical entities and targeted therapies. As the scientific community continues to prioritize precision medicine and personalized treatment, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.